Stearic acid, 2-amino-2-methylpropanol salt

• CAS RN: 68951-62-2
• Molecular Formula: C22H47NO3
• Molecular Weight: 373.6 g/mol
• IUPAC Name: 2-amino-2-methylpropan-1-ol;octadecanoic acid
• InChI: InChI=1S/C18H36O2.C4H11NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-4(2,5)3-6/h2-17H2,1H3,(H,19,20);6H,3,5H2,1-2H3
• InChI Key: UEJPMIPIBSXRNL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)O.CC(C)(CO)N

Description

Stearic acid, 2-amino-2-methylpropanol salt is a useful research compound. Its molecular formula is C22H47NO3 and its molecular weight is 373.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

284 g of stearic acid, 89.2 g of 2-Amino-2-methyl-1-propanol (AMP) and 100 g of water were mixed together to form a solution of AMP-stearic acid salt (hereafter “FAS1”). 5 600 g in respect to dry mineral matter of a 70 wt. % solids slurry of marble of Norwegian origin, in which 75% by weight of the particles had a particle diameter of less than 1 μm and a specific surface of 9.2 m2/g, was prepared by dispersing an approximately 70 wt. % solids filter cake of low solids ground (at 20 wt. % in absence of dispersant) marble of such finesse using 0.5 wt. % in respect to dry marble of a sodium salt of acrylic acid−maleic acid copolymer (having a Mw=12 000 g/mol), at room temperature. AMP-stearic acid salt “FAS1” was added at a temperature of 60° C. to the slurry, which was also heated to 60° C., to reach a fatty acid salt addition of 1.0 wt. % based on the dry weight of calcium carbonate. The final solids of the suspension was 68 wt. %, the Brookfield viscosity at 100 rpm measured after 1 min was 300 mPa·s and the pH at 23° C. was 8.34. This product represents a product of according to the invention.